methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate

• IUPAC Name: methyl N-[(3-nitrobenzoyl)amino]carbamate
• InChI: InChI=1S/C9H9N3O5/c1-17-9(14)11-10-8(13)6-3-2-4-7(5-6)12(15)16/h2-5H,1H3,(H,10,13)(H,11,14)
• InChI Key: IRFRVCAJZFCMGE-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)NNC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C9H9N3O5
• Molecular Weight: 239.18 g/mol

Description

Methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazine derivatives and has been found to possess a range of interesting properties that make it useful for a variety of applications. In

Scientific Research Applications

Methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate has been found to have a range of potential applications in scientific research. One of the most promising areas of research involves the compound's ability to inhibit the activity of certain enzymes that are involved in the biosynthesis of folic acid. This has led to the compound being investigated as a potential anti-cancer agent, as cancer cells require folic acid for their growth and proliferation.

Mechanism of Action

The mechanism of action of methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate is related to its ability to inhibit the activity of enzymes involved in folic acid biosynthesis. Specifically, the compound has been found to inhibit the activity of dihydrofolate reductase, an enzyme that is essential for the production of tetrahydrofolate, a key precursor in the biosynthesis of nucleotides and amino acids. By inhibiting this enzyme, this compound disrupts the cancer cell's ability to synthesize key biomolecules, leading to cell death.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer activity, the compound has also been found to exhibit antifungal and antibacterial properties. Additionally, the compound has been shown to have a low toxicity profile, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

One of the main advantages of methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate for lab experiments is its relatively simple synthesis method. Additionally, the compound has a range of potential applications in scientific research, making it a versatile tool for researchers. However, one limitation of the compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are a number of potential future directions for research on methyl 2-(3-nitrobenzoyl)hydrazinecarboxylate. One area of interest is the compound's potential as an anti-cancer agent, with further research needed to determine its efficacy in preclinical and clinical studies. Additionally, the compound's antifungal and antibacterial properties could be further explored for potential therapeutic applications. Finally, further studies could be conducted to optimize the synthesis method of the compound and to investigate its potential applications in other areas of scientific research.